Cas no 2877633-14-0 (1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane)
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
- F6743-8956
- AKOS040862090
- 2877633-14-0
- 1-(5,6-Dimethyl-4-pyrimidinyl)hexahydro-4-(methylsulfonyl)-1H-1,4-diazepine
-
- Inchi: 1S/C12H20N4O2S/c1-10-11(2)13-9-14-12(10)15-5-4-6-16(8-7-15)19(3,17)18/h9H,4-8H2,1-3H3
- InChI Key: MAQCGGQRZHUZHS-UHFFFAOYSA-N
- SMILES: N1(C2C(C)=C(C)N=CN=2)CCCN(S(C)(=O)=O)CC1
Computed Properties
- Exact Mass: 284.13069707g/mol
- Monoisotopic Mass: 284.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 479.5±55.0 °C(Predicted)
- pka: 8.54±0.37(Predicted)
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6743-8956-2μmol |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-5μmol |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-10μmol |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-20μmol |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-1mg |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-2mg |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-3mg |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-4mg |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-5mg |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6743-8956-10mg |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane |
2877633-14-0 | 10mg |
$118.5 | 2023-09-07 |
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane
Research Brief on 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane (CAS: 2877633-14-0)
1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane (CAS: 2877633-14-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique diazepane core and dimethylpyrimidinyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, making it a subject of intense research interest.
The synthesis of 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane involves a multi-step process that includes the formation of the diazepane ring followed by the introduction of the methanesulfonyl and dimethylpyrimidinyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. The compound's structural features, such as the sulfonyl group and the pyrimidine ring, are believed to contribute to its high binding affinity and selectivity toward specific biological targets.
In terms of biological activity, preliminary studies have demonstrated that 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane exhibits potent inhibitory effects on certain kinases and G protein-coupled receptors (GPCRs). These findings suggest its potential utility in the treatment of cancers and inflammatory diseases. For instance, in vitro assays have shown that the compound effectively suppresses the proliferation of cancer cell lines by targeting key signaling pathways. Additionally, its ability to modulate GPCR activity opens new avenues for the development of therapeutics for neurological disorders.
Pharmacokinetic studies have revealed that 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane possesses favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics make it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity profiles need to be addressed in future studies to ensure its safety and efficacy in clinical settings.
In conclusion, 1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and biological activity profile position it as a valuable tool for probing biological mechanisms and a potential lead compound for drug discovery. Ongoing research aims to optimize its properties and explore its full therapeutic potential, paving the way for future clinical applications.
2877633-14-0 (1-(5,6-dimethylpyrimidin-4-yl)-4-methanesulfonyl-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)